2-Bromo-1-ethyl-1H-imidazole

• IUPAC Name: 2-bromo-1-ethylimidazole
• InChI: InChI=1S/C5H7BrN2/c1-2-8-4-3-7-5(8)6/h3-4H,2H2,1H3
• InChI Key: KRTIATFLKKNABS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1Br
• Molecular Formula: C5H7BrN2
• Molecular Weight: 175.03 g/mol

Description

2-Bromo-1-ethyl-1H-imidazole is an organic chemical synthesis intermediate. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1,3-diazole and is amphoteric in nature, showing both acidic and basic properties.

Synthesis Analysis

The synthesis of imidazoles has seen recent advances, particularly in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. A novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles has been reported. The reaction conditions were mild enough for the inclusion of a variety of functional groups.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Physical And Chemical Properties Analysis

2-Bromo-1-ethyl-1H-imidazole is a liquid at room temperature. It is highly soluble in water and other polar solvents.

Scientific Research Applications

Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications. Here are some of the fields where imidazoles are commonly used:

• Pharmaceuticals and Agrochemicals : Imidazoles have traditional applications in pharmaceuticals and agrochemicals. They are key components in many drugs due to their bioactive properties.

• Dyes for Solar Cells and Other Optical Applications : Emerging research is exploring the use of imidazoles in dyes for solar cells and other optical applications.

• Functional Materials : Imidazoles are being deployed in the development of functional materials.

• Catalysis : Imidazoles are also used in catalysis.

The synthesis of imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole. The methodologies used are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has been associated with acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a target organ.

Future Directions

Imidazoles are utilized in a diverse range of applications. Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.